Cas no 91715-49-0 (1,4-Naphthalenedione,5,6,7,8-tetrahydro-2-hydroxy-)

• Product name: 1,4-Naphthalenedione,5,6,7,8-tetrahydro-2-hydroxy-
• CAS No: 91715-49-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 815009
• PubChem ID: 271310

1,4-Naphthalenedione,5,6,7,8-tetrahydro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5,6,7,8-tetrahydro-2-hydroxy-
• 4-hydroxy-5,6,7,8-tetrahydronaphthalene-1,2-dione
• SCHEMBL8583617
• DTXSID50297226
• NSC-114804
• 91715-49-0
• NSC114804

• Inchi： InChI=1S/C10H10O3/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h5,11H,1-4H2
• InChI Key： DVPRMXAQNPJDNC-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C(=CC(=O)C2=O)O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 320.8°Cat760mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.586
• PSA: 54.37000
• LogP: 1.45070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids